Cas no 2309449-14-5 (2-{[4-(4-Bromo-1,3-thiazol-2-yl)-1-[(tert-butoxy)carbonyl]azepan-4-yl]oxy}acetic acid)

• Product Name: 2-{[4-(4-Bromo-1,3-thiazol-2-yl)-1-[(tert-butoxy)carbonyl]azepan-4-yl]oxy}acetic acid
• CAS No: 2309449-14-5
• MF: C₁₆H₂₃BrN₂O₅S
• MW: 435.33322262764
• CID: 5767142
• PubChem ID: 165830041
• Update Time: 2025-10-12

2-{[4-(4-Bromo-1,3-thiazol-2-yl)-1-[(tert-butoxy)carbonyl]azepan-4-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7428326
• 2-{[4-(4-bromo-1,3-thiazol-2-yl)-1-[(tert-butoxy)carbonyl]azepan-4-yl]oxy}acetic acid
• 2309449-14-5
• 2-{[4-(4-Bromo-1,3-thiazol-2-yl)-1-[(tert-butoxy)carbonyl]azepan-4-yl]oxy}acetic acid

• Inchi： 1S/C16H23BrN2O5S/c1-15(2,3)24-14(22)19-7-4-5-16(6-8-19,23-9-12(20)21)13-18-11(17)10-25-13/h10H,4-9H2,1-3H3,(H,20,21)
• InChI Key： KGPZEUSURWQZKZ-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C2(CCN(C(=O)OC(C)(C)C)CCC2)OCC(=O)O)=N1

Computed Properties

• Exact Mass: 434.05111g/mol
• Monoisotopic Mass: 434.05111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 117Ų

Additional information on 2-{[4-(4-Bromo-1,3-thiazol-2-yl)-1-[(tert-butoxy)carbonyl]azepan-4-yl]oxy}acetic acid

Introduction to 2-{[4-(4-Bromo-1,3-thiazol-2-yl)-1-[(tert-butoxy)carbonyl]azepan-4-yl]oxy}acetic Acid (CAS No: 2309449-14-5)

2-{[4-(4-Bromo-1,3-thiazol-2-yl)-1-[(tert-butoxy)carbonyl]azepan-4-yl]oxy}acetic acid, identified by its CAS number 2309449-14-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense study in medicinal chemistry. The intricate structure of this molecule, characterized by its azepan and thiazole moieties, suggests a multifaceted role in drug design and discovery.

The molecular framework of 2-{[4-(4-Bromo-1,3-thiazol-2-yl)-1-[(tert-butoxy)carbonyl]azepan-4-yl]oxy}acetic acid incorporates several key functional groups that contribute to its unique chemical properties. The presence of a brominated thiazole ring and a protected amine group via a tert-butoxycarbonyl (Boc) moiety enhances its reactivity and stability under various conditions. These features make it a valuable intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. The azepan scaffold, known for its ability to mimic the conformational flexibility of natural amino acids, has been widely explored in the design of bioactive molecules. The incorporation of this motif into 2-{[4-(4-Bromo-1,3-thiazol-2-yl)-1-[(tert-butoxy)carbonyl]azepan-4-yl]oxy}acetic acid not only enhances its solubility but also improves its binding affinity to biological targets.

The brominated thiazole component of this compound is particularly noteworthy, as thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The bromine atom introduces additional reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures that can interact with biological receptors.

One of the most compelling aspects of 2-{[4-(4-Bromo-1,3-thiazol-2-yl)-1-[(tert-butoxy)carbonyl]azepan-4-yl]oxy}acetic acid is its potential application in the development of small-molecule inhibitors. Recent studies have demonstrated the efficacy of thiazole-based compounds in modulating enzyme activity and receptor binding. For instance, derivatives of thiazole have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The structural features of this compound make it a promising candidate for further exploration in this area.

The tert-butoxycarbonyl (Boc) protection on the amine group provides stability during synthetic procedures while allowing for selective deprotection under mild acidic conditions. This feature is particularly useful in multi-step syntheses where protecting group strategies are employed to ensure regioselectivity and yield optimization. The Boc group also facilitates the introduction of additional functional groups through nucleophilic substitution reactions.

The synthesis of 2-{[4-(4-Bromo-1,3-thiazol-2-yl)-1-[(tert-butoxy)carbonyl]azepan-4-yl]oxy}acetic acid involves a series of well-established organic transformations. Key steps include the formation of the azepan ring through intramolecular cyclization followed by bromination at the thiazole ring. The introduction of the Boc group is typically achieved using diethyl dicarbonate (DEC) or dimethyl carbonate (DMC) in the presence of a base such as sodium hydride or potassium carbonate.

The final step involves the installation of the acetoxy group at the terminal position via nucleophilic addition or displacement reactions. This step is critical as it determines the overall biological activity and pharmacokinetic properties of the compound. Various methodologies have been employed for this transformation, including direct hydrolysis of esters or reductive amination.

In conclusion, 2-{[4-(4-Bromo-1,3-thiazol-2-yl)-1-[(tert-butoxy)carbonyl]azepan-4-yloxy}acetic acid (CAS No: 2309449-14-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for researchers investigating novel therapeutic agents. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in drug discovery and development.